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Compound of Interest

Compound Name: CBS-3595

Cat. No.: B1668694 Get Quote

Disclaimer: The following guidance is based on available Safety Data Sheets (SDS) for N-

Cyclohexyl-2-benzothiazolesulfenamide (CBS), CAS number 95-33-0. It is assumed that "CBS-
3595" refers to this chemical. Researchers must consult their institution's specific safety

protocols and the manufacturer's SDS for the exact product in use.

This document provides essential safety and logistical information for handling N-Cyclohexyl-2-

benzothiazolesulfenamide (CBS) in a laboratory setting. The information is intended for

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety when handling

CBS. The following table summarizes the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668694?utm_src=pdf-interest
https://www.benchchem.com/product/b1668694?utm_src=pdf-body
https://www.benchchem.com/product/b1668694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles / Face Shield

Use tight-sealing safety

goggles.[1] A face shield is

also recommended.[1]

Skin Protective Gloves and Clothing

Wear protective gloves and

clothing.[1] The specific glove

material should be chosen

based on the potential for

direct contact and the nature of

the solvent used, if any.

Respiratory
NIOSH/MSHA Approved

Respirator

To be worn if exposure limits

are exceeded or irritation is

experienced.[1] For high

airborne contaminant

concentrations, positive-

pressure supplied air

respirators may be necessary.

[1]

Emergency First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush with plenty of water.[1] After

initial flushing, remove any contact lenses and

continue to rinse.

Skin Contact

Wash skin with plenty of soap and water.[2] If

skin irritation or a rash occurs, seek medical

advice.[2][3] Contaminated clothing should be

removed and washed before reuse.[1][2]

Inhalation
Move the victim to fresh air.[3] If breathing is

difficult, administer oxygen.[3]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water and then drink plenty of water.[1]

Never give anything by mouth to an

unconscious person and call a physician.[1]

Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's stability and

prevent accidental exposure or contamination.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash contaminated clothing before reuse.[1]

Do not eat, drink, or smoke when using this product.[1]

Use in a well-ventilated area.

Take precautionary measures against static discharges.[1]

Storage:
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Store in a cool, dry, well-ventilated area.

Keep containers tightly closed.

Store away from strong oxidizing agents and direct sunlight.[2]

Spill and Disposal Procedures
In the event of a spill, immediate and appropriate action is necessary to contain and clean the

material safely. Proper disposal is required to prevent environmental contamination.

Spill Cleanup:

Cover the powder spill with a plastic sheet or tarp to minimize spreading.[1]

Mechanically take up the spill, placing it in appropriate containers for disposal, while avoiding

the creation of dust.[1]

Thoroughly clean the contaminated surface.[1]

For liquid spills, use an inert absorbent material to soak it up.[1]

After cleaning, flush the area with water.[1]

Disposal:

Dispose of the substance and its container in accordance with local, state, and federal

regulations.

Avoid release to the environment.[2] CBS is very toxic to aquatic life with long-lasting effects.

[2]

Experimental Workflow for Handling CBS
The following diagram outlines a standard workflow for handling CBS in a laboratory setting,

from preparation to disposal.
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Experimental Workflow for Handling CBS

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh/Measure CBS in Ventilated Area

Proceed to Handling

Perform Experimental Procedure

Decontaminate Equipment and Work Area

Experiment Complete

Dispose of Waste in Accordance with Regulations

Doff and Dispose of/Clean PPE

Store Remaining CBS Appropriately

End of Process

Click to download full resolution via product page

Workflow for safe handling of CBS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-cbs-3595]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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